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Compound of Interest

Compound Name: 2-Pyridinesulfonylacetonitrile

Cat. No.: B069136 Get Quote

Technical Support Center: 2-
Pyridinesulfonylacetonitrile
This guide provides essential information for the safe handling, storage, and troubleshooting of

2-Pyridinesulfonylacetonitrile for researchers, scientists, and drug development

professionals.

Frequently Asked Questions (FAQs)
Q1: What is 2-Pyridinesulfonylacetonitrile and what are its key properties?

2-Pyridinesulfonylacetonitrile (CAS No. 170449-34-0) is a chemical compound with the

molecular formula C7H6N2O2S.[1][2][3] It is an off-white to light yellow solid at room

temperature.[3] Due to inconsistencies in publicly available data for similar compounds, it is

crucial to refer to the specific properties of the compound with this CAS number to ensure safe

handling.

Q2: What are the primary hazards associated with 2-Pyridinesulfonylacetonitrile?

Based on data for structurally similar compounds, 2-Pyridinesulfonylacetonitrile is

considered hazardous. The primary hazards include:

Harmful if swallowed, in contact with skin, or if inhaled.[4]
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Causes skin irritation.[4]

Causes serious eye irritation.[4]

May cause respiratory irritation.[4]

Q3: What personal protective equipment (PPE) should be worn when handling this compound?

Always wear appropriate personal protective equipment to minimize exposure. This includes:

Eye/Face Protection: Safety glasses with side-shields or goggles.

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber), a lab coat, and other

protective clothing as necessary to prevent skin contact.

Respiratory Protection: Use in a well-ventilated area. If dust or aerosols are generated, a

NIOSH/MSHA approved respirator is recommended.[4]

Q4: How should 2-Pyridinesulfonylacetonitrile be stored?

Proper storage is crucial for maintaining the integrity of the compound and ensuring safety.

Keep the container tightly closed in a dry, cool, and well-ventilated place.[4]

Store under an inert atmosphere.

Keep away from heat, sparks, open flames, and other ignition sources.

Protect from moisture and air.

Troubleshooting Guide
Issue: I've seen conflicting information about the physical state of this compound. Is it a liquid

or a solid?

Solution: 2-Pyridinesulfonylacetonitrile (CAS: 170449-34-0) is a solid at room temperature,

with a melting point of 77-79°C.[3] The conflicting information likely arises from safety data

sheets for other, structurally different compounds that may have been incorrectly associated
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with this chemical. Always verify the CAS number to ensure you are consulting the correct

safety and handling information.

Issue: What should I do in case of accidental exposure?

Solution: Follow these first-aid measures immediately:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if you feel unwell.[4]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse. If skin irritation occurs, get medical advice.

[4]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[4]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or doctor if

you feel unwell.[4]

Issue: What materials are incompatible with 2-Pyridinesulfonylacetonitrile?

Solution: Avoid contact with strong oxidizing agents, strong acids, strong bases, and strong

reducing agents.[5]

Quantitative Data Summary
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Property Value

CAS Number 170449-34-0

Molecular Formula C7H6N2O2S

Molecular Weight 182.2 g/mol

Appearance Off-white to light yellow solid

Melting Point 77-79 °C

Boiling Point 440.8 ± 41.0 °C (Predicted)

Density 1.356 ± 0.06 g/cm³ (Predicted)

Experimental Protocols & Workflows
Chemical Spill Response Workflow
In the event of a spill, a clear and immediate response is critical to ensure safety. The following

diagram outlines the recommended workflow for handling a spill of 2-
Pyridinesulfonylacetonitrile.
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Immediate Actions

Containment & Cleanup

Disposal

Evacuate Immediate Area

Ensure Adequate Ventilation

Remove Ignition Sources

Wear Appropriate PPE

Proceed with Caution

Contain Spill with Inert Material
(e.g., sand, earth)

Carefully Collect Spilled Material

Place in a Sealed Container

Dispose of as Hazardous Waste

Click to download full resolution via product page

Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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